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CAS No.: 41219-10-7

Cat. No.: B3190366

Get Quote

Executive Summary
4-Ethylisoquinoline (CAS: 41219-10-7) represents a "simple" isoquinoline alkaloid

characterized by a single alkyl substitution at the C4 position.[1][2] While complex alkaloids like

Berberine (quaternary ammonium) and Papaverine (benzylisoquinoline) are potent clinical

agents, 4-Ethylisoquinoline is biologically significant as a phyto-anticipitin (plant defense

compound) and a lipophilic core for designing kinase inhibitors. Its activity is defined by

moderate, broad-spectrum antimicrobial effects and high membrane permeability, contrasting

with the high-affinity, specific receptor binding of its complex counterparts.

Chemical Profile & Structural Pharmacology[3]
The biological divergence between 4-Ethylisoquinoline and other alkaloids stems from their

physicochemical properties. The ethyl group at C4 imparts specific lipophilicity without the

steric bulk of benzyl or phenyl groups.
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Feature 4-Ethylisoquinoline Berberine Papaverine

Structure Class
Simple Alkylated

Isoquinoline

Protoberberine

(Quaternary)
Benzylisoquinoline

Key Substituent -CH₂CH₃ (Ethyl) at C4
Methylenedioxy /

Quaternary N+

Dimethoxybenzyl at

C1

Lipophilicity (LogP) ~3.2 (High)
~ -1.5

(Low/Amphiphilic)
~ 2.8 (Moderate)

Primary Bioactivity
Stress Metabolite /

Scaffold

DNA Intercalation /

Metabolic Reg.

PDE Inhibition

(Vasodilator)

Mechanism
Membrane Disruption

/ Precursor

Enzyme Inhibition

(AMPK)

Smooth Muscle

Relaxation

Natural Source
Quercus brantii

(Persian Oak)
Berberis species Papaver somniferum

Structure-Activity Relationship (SAR) Analysis
The C4-Ethyl Effect: The ethyl group increases the molecule's hydrophobicity, facilitating

passive transport across bacterial cell walls and the blood-brain barrier. In synthetic analogs,

this position is critical for fitting into hydrophobic pockets of kinases (e.g., CDK4, VEGFR).

Absence of Fused Rings: Unlike Berberine, 4-Ethylisoquinoline lacks the rigid tetracyclic

skeleton required for strong DNA intercalation, resulting in lower cytotoxicity but higher

flexibility for derivatization.

Comparative Biological Activity
A. Plant Defense & Antimicrobial Activity
In nature, 4-Ethylisoquinoline is upregulated in trees (e.g., Persian Oak) suffering from

"dieback" or drought stress.[3] It acts as a chemical shield.

4-Ethylisoquinoline: Exhibits broad-spectrum, moderate potency against environmental

pathogens. Its mechanism likely involves non-specific membrane disruption due to its alkyl

chain acting as a surfactant-like wedge.
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Berberine: Exhibits high potency against bacteria (MRSA) and fungi. Its mechanism is

specific: inhibiting the FtsZ protein (cell division) and intercalating into DNA.

Comparison: 4-Ethylisoquinoline is a "generalist" defender, whereas Berberine is a

"specialist" toxin.

B. Anticancer & Anti-Angiogenic Potential
While 4-Ethylisoquinoline itself is not a chemotherapy drug, it is a critical pharmacophore.

Synthetic Utility: Derivatives of 4-Ethylisoquinoline (e.g., sulfonamide-substituted) have

shown efficacy as anti-angiogenic agents.[4] The ethyl group anchors the molecule in the

ATP-binding site of tyrosine kinases.

Experimental Data: In kinase inhibition assays, 4-substituted isoquinolines often show IC50

values in the nanomolar (nM) range when derivatized with aryl-urea or sulfonamide moieties,

whereas the naked scaffold (4-Ethylisoquinoline) is active in the micromolar (µM) range.

C. Neuropharmacology
Papaverine: Acts as a phosphodiesterase (PDE) inhibitor, causing vasodilation.

4-Ethylisoquinoline: Lacks the specific benzyl-pendant required for potent PDE inhibition.

However, its lipophilicity allows it to penetrate the CNS, making it a viable scaffold for

developing N-type calcium channel blockers for pain management.

Mechanism of Action Visualization
The following diagram illustrates how the simple 4-Ethylisoquinoline scaffold diverges into

different pharmacological pathways compared to complex alkaloids.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://patents.google.com/patent/US6787534B2/en
https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://www.benchchem.com/product/b3190366/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-4-ethylisoquinoline-vs-complex-isoquinoline-alkaloids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3190366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isoquinoline Core

4-Ethylisoquinoline
(Lipophilic Scaffold)+ C4-Ethyl Group

Complex Alkaloids
(Berberine/Papaverine)

+ Fused Rings/Benzyl

Membrane Disruption
(Non-specific Antimicrobial)

Natural Defense
(Oak Trees)

Kinase Inhibition
(Anti-angiogenic Precursor)

Synthetic Derivatization
(Sulfonamides)

DNA Intercalation
(Cytotoxicity)

Berberine

PDE Inhibition
(Vasodilation)

Papaverine

Click to download full resolution via product page

Figure 1: Divergent pharmacological pathways of Isoquinoline scaffolds. The C4-ethyl group

directs activity toward membrane interaction and kinase binding pockets, while fused ring

systems direct activity toward DNA and metabolic enzymes.

Experimental Protocols
To validate the activity of 4-Ethylisoquinoline, researchers typically employ antimicrobial

susceptibility testing and kinase inhibition assays.

Protocol A: Antimicrobial Susceptibility (MIC Determination)
Objective: Assess the baseline defense capability of 4-Ethylisoquinoline compared to

Berberine.

Preparation:

Dissolve 4-Ethylisoquinoline (synthetic standard) in DMSO to create a 10 mM stock

solution.

Prepare Berberine chloride (positive control) at the same concentration.

Inoculum:
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Culture Staphylococcus aureus (ATCC 25923) and Candida albicans in Mueller-Hinton

broth to

CFU/mL.

Assay:

Use a 96-well microtiter plate.

Perform serial two-fold dilutions of compounds (Range: 512 µg/mL to 0.5 µg/mL).

Add 100 µL of bacterial suspension to each well.

Incubation:

Incubate at 37°C for 24 hours.

Readout:

Measure Optical Density (OD600).

MIC Definition: Lowest concentration with no visible growth.

Expected Result: Berberine MIC ~10-50 µg/mL; 4-Ethylisoquinoline MIC ~100-250

µg/mL (indicative of stress metabolite rather than potent antibiotic).

Protocol B: Synthetic Derivatization for Kinase Inhibition
Objective: Transform the 4-Ethylisoquinoline scaffold into a potent drug candidate.

Starting Material: 4-Ethylisoquinoline.[4][5][6][7][8]

Functionalization:

Nitration: React with

to introduce a nitro group at C5/C8.

Reduction: Convert nitro group to amine (
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).

Coupling: React the amine with an aryl-sulfonyl chloride.

Evaluation:

Test the resulting N-(4-ethylisoquinolin-yl)sulfonamide in a VEGFR2 kinase assay (ELISA-

based).

Target: IC50 < 50 nM.

Data Summary: Activity Matrix
Biological Target

4-Ethylisoquinoline
(Scaffold)

Berberine
(Complex Natural)

Synthetic 4-Ethyl
Derivatives

Bacterial Growth

(MIC)
Moderate (100+ µM)

High Potency (10-50

µM)

High (if hydrazone

linked)

Angiogenesis

(VEGFR)
Inactive / Weak Weak Potent (Nanomolar)

Plant Stress Marker
High

(Drought/Dieback)
Low N/A

Toxicity (Cytotoxicity) Low Moderate Variable
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Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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